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  3. 3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate 3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 160649-43-4
VCID: VC20903007
InChI: InChI=1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3
SMILES: CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3
Molecular Formula: C27H28N2O3S3
Molecular Weight: 524.7 g/mol

3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate

CAS No.: 160649-43-4

Cat. No.: VC20903007

Molecular Formula: C27H28N2O3S3

Molecular Weight: 524.7 g/mol

* For research use only. Not for human or veterinary use.

3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate - 160649-43-4

Specification

CAS No. 160649-43-4
Molecular Formula C27H28N2O3S3
Molecular Weight 524.7 g/mol
IUPAC Name 3-[2-[[3-[(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3
Standard InChI Key SKQCTIOOMRITHI-UHFFFAOYSA-N
Isomeric SMILES CCN\1C2=CC=CC=C2S/C1=C/C3=C/C(=C\C4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])/CCC3
SMILES CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3
Canonical SMILES CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3

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